

sulfasalazine clinical trial outcomes multiple sclerosis progression

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfasalazine

CAS No.: 599-79-1

Cat. No.: S544135

Get Quote

Sulfasalazine in Progressive MS Clinical Trials

The table below summarizes key details and outcomes from a major clinical trial that investigated **sulfasalazine** for progressive MS.


Trial/Group	Intervention	Trial Duration (Years)	Participants	Baseline Mean EDSS	Confirmed EDSS Progression
Mayo Clinic-Canadian Cooperative Trial [1]	Sulfasalazine	3	199	2.5	52% (Active), 50% (Placebo)

This table reflects data from a 3-year, phase 3 trial. The primary outcome for disability-driven trials in progressive MS is typically the proportion of patients who experience a confirmed increase in the Expanded Disability Status Scale (EDSS) score over a specified period [1]. The similar progression rates between the active drug and placebo groups indicate a lack of efficacy for **sulfasalazine** in this context.

Current Research Directions in Progressive MS

Since trials of **sulfasalazine** and other early immunomodulatory agents were largely negative, the focus in progressive MS research has shifted [1]. Current clinical trials are exploring novel mechanisms of action aimed at neuroprotection and targeting compartmentalized inflammation within the central nervous system.

The following diagram illustrates the shift in therapeutic strategies for progressive MS and highlights key drug classes under investigation.



[Click to download full resolution via product page](#)

Promising agents in late-stage trials include:

- **Bruton's tyrosine kinase (BTK) inhibitors:** Modulate B-cell signaling and target inflammation in the central nervous system [2].
- **Anti-CD20 therapies:** Deplete B-cells and have established efficacy [2].
- **Dihydroorotate dehydrogenase (DHODH) inhibitors:** Oral immunomodulators with suggested neuroprotective properties [2].

Interpretation for Research and Development

For your work in drug development, the case of **sulfasalazine** in progressive MS highlights several key points:

- **Target Pathology:** The failure of broad anti-inflammatory agents like **sulfasalazine** suggests the underlying pathology of progressive MS is less dependent on peripheral inflammation and may be driven by **compartmentalised inflammation within the CNS, mitochondrial dysfunction, and accelerated neurodegeneration** [1].
- **Outcome Measures:** The **EDSS** has been the dominant scale for measuring disability progression, though its limitations are recognized. There is an ongoing need for more sensitive clinical outcome measures and validated biomarkers in progressive MS trials [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Clinical trials in progressive multiple sclerosis - PubMed Central [pmc.ncbi.nlm.nih.gov]
2. Multiple sclerosis: three trials to watch [clinicaltrialsarena.com]

To cite this document: Smolecule. [sulfasalazine clinical trial outcomes multiple sclerosis progression]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b544135#sulfasalazine-clinical-trial-outcomes-multiple-sclerosis-progression>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com